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Compound of Interest

Compound Name: YK-11

Cat. No.: B611885

YK-11 Compound Technical Support Center

For researchers, scientists, and drug development professionals, this technical support center
provides comprehensive guidance on the best practices for handling and storing the YK-11
compound. Below you will find troubleshooting guides, frequently asked questions (FAQS),
detailed experimental protocols, and safety information to ensure the integrity and successful
application of YK-11 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is YK-11 and what is its primary mechanism of action?

Al: YK-11 is a synthetic, steroidal selective androgen receptor modulator (SARM).[1][2][3] Its
unique mechanism involves patrtially activating the androgen receptor (AR) to stimulate
anabolic activity in muscle and bone tissue.[1][4] Notably, YK-11 also functions as a myostatin
inhibitor by increasing the expression of follistatin (Fst), a protein that blocks myostatin's
function, thereby promoting muscle growth.[4][5]

Q2: What are the recommended long-term and short-term storage conditions for YK-11
powder?

A2: For long-term storage, YK-11 powder should be stored at -20°C, where it can remain
stable for up to three years.[4] For short-term storage, 4°C is suitable for up to two years.[4]
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Q3: How should | store YK-11 once it is dissolved in a solvent?

A3: Stock solutions of YK-11 should be stored at -80°C for up to three months or at -20°C for
up to two weeks to maintain stability.[4] To prevent degradation from repeated freeze-thaw
cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes.

Q4: Is YK-11 stable in aqueous solutions and cell culture media?

A4: YK-11 is known to be unstable and can hydrolyze within a few hours in aqueous solutions.
[6] This instability should be a critical consideration in experimental design. When preparing
solutions for cell culture, it is best to make them fresh immediately before use.

Q5: What personal protective equipment (PPE) should be worn when handling YK-117?

A5: When handling YK-11 powder or solutions, appropriate personal protective equipment
should be worn, including chemical-resistant gloves, a lab coat, and safety glasses with side
shields. If there is a risk of aerosolization, a properly fitted respirator is recommended.

Data Presentation

] I :

Property Value

CAS Number 1370003-76-1

Molecular Formula C25H3406

Molecular Weight 430.541 g/mol

Appearance White to pale yellow crystalline solid
Purity (by HPLC) >98%[4]

YK-11 Solubility Data
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Solvent Concentration Notes

May require ultrasonication to
DMSO > 64 mg/mL[4] )

fully dissolve.
Ethanol ~1 mg/mL[6] Purge with an inert gas.
Methanol ~1 mg/mL[1][6] Purge with an inert gas.
Acetonitrile ~1 mg/mL[1][6] Purge with an inert gas.

Specific concentration not well-
PEG400 Soluble documented, but used as a

solvent.[7]

Very slightly soluble (0.13 g/L )

Water Prone to hydrolysis.[6]

at 25°C)

YK-11 Storage Stability

Form Storage Temperature Duration
Powder -20°C 3 years[4]
4°C 2 years[4]

In Solvent -80°C 3 monthsl[4]
-20°C 2 weeks[4]

Experimental Protocols
Protocol for Preparation of YK-11 Stock Solution (10 mM

in DMSO)

o Materials:

o YK-11 powder

o Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile microcentrifuge tubes
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o Calibrated analytical balance
o Vortex mixer

o Ultrasonic bath

e Procedure:
1. Tare a sterile microcentrifuge tube on a calibrated analytical balance.
2. Carefully weigh out 4.31 mg of YK-11 powder into the microcentrifuge tube.
3. Add 1 mL of anhydrous DMSO to the tube.
4. Vortex the tube for 1-2 minutes to aid dissolution.

5. If the compound does not fully dissolve, place the tube in an ultrasonic bath for 5-10
minutes.

6. Visually inspect the solution to ensure it is clear and free of particulates.

7. Aliguot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.

8. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol for Quality Control: Purity Assessment by
HPLC (General Method)

While a specific, validated HPLC method for YK-11 is not readily available in the public
domain, a general reverse-phase HPLC (RP-HPLC) method can be adapted for purity
assessment.

e Instrumentation and Conditions:
o HPLC System: A standard HPLC system with a UV detector.

o Column: C18 column (e.g., 4.6 x 150 mm, 5 um particle size).
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[e]

Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% formic acid or
trifluoroacetic acid to improve peak shape).

[e]

Flow Rate: 1.0 mL/min.

o

Detection Wavelength: 242 nm.[1][6]

[¢]

Injection Volume: 10 pL.

e Procedure:

1. Prepare a standard solution of YK-11 at a known concentration (e.g., 1 mg/mL) in a
suitable solvent like acetonitrile or methanol.

2. Prepare the sample solution of the YK-11 batch to be tested at the same concentration.
3. Set up the HPLC system with the specified conditions and allow the system to equilibrate.
4. Inject the standard solution to determine the retention time of the main YK-11 peak.

5. Inject the sample solution.

6. Analyze the resulting chromatogram to determine the area percentage of the main peak
relative to the total area of all peaks to calculate the purity.

Troubleshooting Guides
Issue: Precipitation of YK-11 in Solution

o Symptom: The YK-11 solution appears cloudy or contains visible solid particles after
preparation or upon storage.

e Possible Causes and Solutions:
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Cause Solution

Ensure thorough mixing by vortexing. Use an
) ) ultrasonic bath to aid in dissolving the
Incomplete Dissolution ) ) )
compound, especially when preparing high-

concentration stock solutions in DMSO.

The concentration of YK-11 may be too high for

) the chosen solvent. Dilute the solution or gently
Supersaturation ) o ) )

warm it to aid dissolution. Be aware that cooling

may cause it to precipitate again.

If the solution has been stored at a low

temperature, some of the compound may have
Low Temperature o ]

precipitated out. Gently warm the solution to

37°C and vortex to redissolve before use.

YK-11 is prone to hydrolysis in aqueous

solutions, which can lead to the formation of
Hydrolysis in Aqueous Solutions less soluble degradation products. Prepare

agueous solutions fresh before each experiment

and avoid long-term storage.

When diluting a DMSO stock solution into cell
culture media, rapid addition or high

Interaction with Media Components concentrations can cause localized precipitation.
Add the stock solution dropwise while gently

swirling the media.

Issue: Inconsistent or Unexpected Experimental Results

o Symptom: High variability between replicate experiments or results that do not align with
expectations.

e Possible Causes and Solutions:
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Cause

Solution

Compound Degradation

Due to its instability, especially in aqueous
solutions, YK-11 may have degraded. Prepare
fresh solutions for each experiment from a

properly stored stock.

Inaccurate Concentration

Verify the accuracy of the initial weighing and
dilution steps. Ensure the analytical balance is

properly calibrated.

Improper Storage

If stock solutions were not stored at the
recommended temperatures or were subjected
to multiple freeze-thaw cycles, the compound
may have degraded. Use fresh aliquots for each

experiment.

Purity Issues

The purity of the YK-11 batch may be lower than
specified. Verify the purity using a suitable
analytical method like HPLC.

Mandatory Visualizations
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Caption: YK-11 signaling pathway leading to myostatin inhibition.
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Start: Inconsistent
Experimental Results

@
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Caption: Troubleshooting workflow for inconsistent experimental results with YK-11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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